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Compound of Interest

Compound Name: 1-Bromo-2-methylpentane

Cat. No.: B146034 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-Bromo-2-methylpentane in a laboratory setting. Adherence to these procedures

is essential for ensuring the safety of researchers and minimizing environmental impact.

Chemical Profile and Hazards

1-Bromo-2-methylpentane is a flammable liquid and vapor that can cause skin and serious

eye irritation.[1] It may also cause respiratory irritation.[1][2] It is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.

Hazard

Classification
GHS Pictogram Signal Word Hazard Statement

Flammable liquids GHS02: Flame Warning
H226: Flammable

liquid and vapor[1]

Skin

corrosion/irritation

GHS07: Exclamation

mark
Warning

H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation

GHS07: Exclamation

mark
Warning

H319: Causes serious

eye irritation[1]

Specific target organ

toxicity — single

exposure

GHS07: Exclamation

mark
Warning

H335: May cause

respiratory irritation[1]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Bromo-2-methylpentane to prevent

exposure and ensure personal safety.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield is also recommended.[3]

[4]

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin Protection

Wear appropriate chemical-

resistant gloves (consult

supplier for suitable material),

a lab coat, and consider flame-

retardant antistatic protective

clothing.[2][4]

To prevent skin contact which

can cause irritation.[5]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with

appropriate cartridges (e.g.,

type ABEK) should be used.[3]

[4]

To avoid inhalation of vapors

which may cause respiratory

irritation.

Experimental Protocol: Safe Handling and Usage
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible.[6]

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ground and bond all containers and receiving equipment to prevent static discharge.[2]
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Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Remove all sources of ignition from the work area, including open flames, sparks, and hot

surfaces.[2]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Use only non-sparking tools when opening and handling the container.[2]

Avoid breathing vapors or mist.[2]

Prevent contact with skin and eyes.[3]

Keep the container tightly closed when not in use.[2]

3. Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2][4]

Keep the container tightly closed and sealed until ready for use.[4]

Store in a designated flammables area.[7]

Disposal Plan
1. Waste Collection:

Collect waste 1-Bromo-2-methylpentane and any contaminated materials (e.g., gloves,

absorbent pads) in a suitable, labeled, and closed container.[3]

Do not mix with other waste streams unless explicitly permitted.

2. Disposal Procedure:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2]
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Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste and ensure complete and accurate classification.[8]

Do not allow the material to drain into sewers or water supplies.[2]

Emergency Procedures
Situation Immediate Action

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water.[2] If skin

irritation occurs, get medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6] If eye irritation persists,

get medical advice/attention.

Inhalation

Move the person into fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[9]

Fire

Use dry chemical, CO2, or alcohol-resistant

foam to extinguish.[4][5] Water may not be

effective.[5] Wear self-contained breathing

apparatus and full protective gear.[4]

Accidental Release

Evacuate personnel to a safe area. Remove all

sources of ignition.[3] Contain the spill and

collect with an inert absorbent material.[7] Place

in a suitable container for disposal.[3]

Logical Workflow for Handling 1-Bromo-2-
methylpentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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